Cas no 2327230-53-3 (5-3-(pyridin-2-yloxy)-8-azabicyclo3.2.1octane-8-carbonylpiperidin-2-one)

• Product Name: 5-3-(pyridin-2-yloxy)-8-azabicyclo3.2.1octane-8-carbonylpiperidin-2-one
• CAS No: 2327230-53-3
• MF: C₁₈H₂₃N₃O₃
• MW: 329.39352440834
• CID: 5469366
• Update Time: 2025-10-30

5-3-(pyridin-2-yloxy)-8-azabicyclo3.2.1octane-8-carbonylpiperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-((1R,3s,5S)-3-(pyridin-2-yloxy)-8-azabicyclo[3.2.1]octane-8-carbonyl)piperidin-2-one
• 5-(3-pyridin-2-yloxy-8-azabicyclo[3.2.1]octane-8-carbonyl)piperidin-2-one
• 5-3-(pyridin-2-yloxy)-8-azabicyclo3.2.1octane-8-carbonylpiperidin-2-one

• Inchi： 1S/C18H23N3O3/c22-16-7-4-12(11-20-16)18(23)21-13-5-6-14(21)10-15(9-13)24-17-3-1-2-8-19-17/h1-3,8,12-15H,4-7,9-11H2,(H,20,22)
• InChI Key： MZNHPIXUFDVQJC-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CN=1)C1CC2CCC(C1)N2C(C1CNC(CC1)=O)=O

Computed Properties

• Exact Mass: 329.17394160 g/mol
• Monoisotopic Mass: 329.17394160 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 71.5
• Molecular Weight: 329.4

Additional information on 5-3-(pyridin-2-yloxy)-8-azabicyclo3.2.1octane-8-carbonylpiperidin-2-one

Comprehensive Overview of 5-3-(pyridin-2-yloxy)-8-azabicyclo[3.2.1]octane-8-carbonylpiperidin-2-one (CAS No. 2327230-53-3)

The compound 5-3-(pyridin-2-yloxy)-8-azabicyclo[3.2.1]octane-8-carbonylpiperidin-2-one (CAS No. 2327230-53-3) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. With its unique 8-azabicyclo[3.2.1]octane core and piperidin-2-one moiety, this compound exhibits potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting neurological and metabolic disorders.

Recent advancements in synthetic chemistry have enabled the efficient preparation of 5-3-(pyridin-2-yloxy)-8-azabicyclo[3.2.1]octane-8-carbonylpiperidin-2-one, making it a valuable intermediate for further derivatization. Researchers are particularly interested in its pyridin-2-yloxy group, which contributes to its binding affinity with various biological targets. This feature aligns with current trends in precision medicine, where molecular specificity is paramount.

The pharmacological profile of CAS No. 2327230-53-3 is under active investigation, with preliminary studies suggesting its potential as a modulator of key enzymatic pathways. Its azabicyclo[3.2.1]octane scaffold is structurally analogous to several FDA-approved drugs, highlighting its relevance in modern drug design. This has led to increased searches for "8-azabicyclo[3.2.1]octane derivatives" and "piperidin-2-one applications in medicine" across scientific databases.

From a synthetic perspective, the carbonylpiperidin-2-one moiety in this compound offers multiple sites for chemical modification, making it a versatile building block for combinatorial chemistry. This characteristic addresses the growing demand for "diverse chemical libraries" in high-throughput screening programs. The compound's stability under physiological conditions further enhances its appeal for preclinical development.

Environmental and safety considerations regarding 5-3-(pyridin-2-yloxy)-8-azabicyclo[3.2.1]octane-8-carbonylpiperidin-2-one have been thoroughly evaluated, with studies confirming its compliance with green chemistry principles. This aspect responds to the increasing industry focus on "sustainable pharmaceutical synthesis" and "eco-friendly drug development," topics that frequently appear in recent scientific literature and conference discussions.

The crystalline form of CAS No. 2327230-53-3 has been characterized using advanced techniques such as X-ray diffraction and thermal analysis, providing valuable data for formulation scientists. These studies contribute to the ongoing research into "polymorphism in drug development," a hot topic in pharmaceutical technology circles. The compound's physicochemical properties make it suitable for various dosage form development.

In the context of intellectual property, several patents have emerged covering the synthesis and applications of 8-azabicyclo[3.2.1]octane derivatives, reflecting the commercial potential of this chemical class. This aligns with the pharmaceutical industry's current emphasis on "novel heterocyclic compounds" and "patentable chemical entities," as evidenced by recent market analyses and investment trends.

Analytical methods for 5-3-(pyridin-2-yloxy)-8-azabicyclo[3.2.1]octane-8-carbonylpiperidin-2-one quantification have been developed using HPLC and LC-MS techniques, addressing the need for reliable "quality control in API manufacturing." These methodologies are particularly relevant given the current regulatory focus on "impurity profiling" and "analytical method validation" in pharmaceutical production.

The future research directions for CAS No. 2327230-53-3 include structure-activity relationship studies to optimize its biological activity and pharmacokinetic properties. This approach resonates with the growing interest in "rational drug design" and "computational chemistry applications" in medicinal chemistry. The compound's modular structure makes it an excellent candidate for such investigations.

In conclusion, 5-3-(pyridin-2-yloxy)-8-azabicyclo[3.2.1]octane-8-carbonylpiperidin-2-one represents an important addition to the toolkit of medicinal chemists. Its unique structural features and potential therapeutic applications position it as a compound of significant interest in contemporary pharmaceutical research, addressing multiple current trends in drug discovery and development.